Cas no 1021910-30-4 (4-(6-methoxypyridin-2-yl)but-3-en-2-one)

• Product Name: 4-(6-methoxypyridin-2-yl)but-3-en-2-one
• CAS No: 1021910-30-4
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 1096599
• PubChem ID: 69103180
• Update Time: 2025-05-22

4-(6-methoxypyridin-2-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(6-methoxy-2-pyridinyl)-3-Buten-2-one
• 4-(6-methoxypyridin-2-yl)but-3-en-2-one
• 1021910-30-4

• Inchi： 1S/C10H11NO2/c1-8(12)6-7-9-4-3-5-10(11-9)13-2/h3-7H,1-2H3
• InChI Key： AKNXUIPMSQGJKT-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C=CC(C)=O)=N1

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2Ų

Additional information on 4-(6-methoxypyridin-2-yl)but-3-en-2-one

4-(6-Methoxypyridin-2-yl)but-3-en-2-one: A Comprehensive Overview

The compound 4-(6-methoxypyridin-2-yl)but-3-en-2-one, also identified by the CAS number 1021910-30-4, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries, particularly in pharmaceuticals and agrochemicals. Recent advancements in synthetic methodologies have further enhanced our understanding of its synthesis, characterization, and functionalization.

Structurally, 4-(6-methoxypyridin-2-yl)but-3-en-2-one comprises a pyridine ring substituted with a methoxy group at the 6-position and a butenone moiety at the 2-position. This combination of functional groups imparts the molecule with interesting electronic and steric properties. The pyridine ring contributes aromatic stability, while the butenone group introduces conjugation and potential sites for further chemical modification. These features make the compound a versatile building block in organic synthesis.

Recent studies have focused on optimizing the synthesis of CAS 1021910-30-4. Researchers have explored various strategies, including transition-metal-catalyzed cross-coupling reactions and enantioselective syntheses, to improve yield and selectivity. For instance, a 2023 study published in Organic Letters demonstrated a novel palladium-catalyzed coupling reaction that efficiently constructs the pyridine-butenone framework. Such advancements not only enhance the accessibility of this compound but also pave the way for its use in more complex molecular architectures.

The physical and chemical properties of 4-(6-methoxypyridin-2-yl)but-3-en-2-one have been extensively characterized using modern analytical techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. Additionally, computational studies employing density functional theory (DFT) have revealed its electronic structure and reactivity patterns, which are crucial for predicting its behavior in different chemical environments.

In terms of applications, this compound has shown promise in pharmacology. Its ability to modulate key biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), has been explored in recent preclinical studies. A 2023 article in Nature Communications highlighted its potential as a lead compound for developing novel therapeutic agents against neurodegenerative diseases. Furthermore, its photostability and fluorescence properties make it a candidate for use in sensors and imaging agents.

The agrochemical industry has also taken notice of CAS 1021910-30-4. Its role as a plant growth regulator has been investigated, with studies suggesting it can enhance crop yield under stress conditions. Field trials conducted in 2023 demonstrated its efficacy in promoting root development in staple crops like rice and wheat without adverse environmental impacts.

Safety assessment is another critical area of research for this compound. Regulatory agencies require comprehensive toxicity profiles before any commercial application can be considered. Recent toxicological studies indicate that 4-(6-methoxypyridin-2-y) exhibits low acute toxicity when administered at recommended doses. However, long-term exposure studies are still underway to fully understand its safety profile.

In conclusion, 4-(6-methoxypyridin